2-[4-(2-bromoethoxy)-3-methoxyphenyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C19H19BrN2O3S
• Molecular Weight: 435.3 g/mol
• IUPAC Name: 2-[4-(2-bromoethoxy)-3-methoxyphenyl]-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C19H19BrN2O3S/c1-24-14-10-11(6-7-13(14)25-9-8-20)17-21-18(23)16-12-4-2-3-5-15(12)26-19(16)22-17/h6-7,10H,2-5,8-9H2,1H3,(H,21,22,23)
• InChI Key: MDSHSUXWIZXFMH-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)C2=NC3=C(C4=C(S3)CCCC4)C(=O)N2)OCCBr

Description

2-[4-(2-bromoethoxy)-3-methoxyphenyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one, also known as BPTP, is a synthetic compound that has been widely studied for its potential therapeutic applications. BPTP belongs to the class of benzothienopyrimidinone compounds, which have been shown to have various biological activities, including anti-inflammatory, anti-tumor, and anti-viral effects.

Mechanism of Action

The mechanism of action of 2-[4-(2-bromoethoxy)-3-methoxyphenyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is not fully understood, but it is thought to involve the inhibition of various cellular processes, including DNA synthesis, cell cycle progression, and protein synthesis. This compound has been shown to target various molecular targets, including integrase, cyclin-dependent kinases, and histone deacetylases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, the reduction of inflammation, and the inhibition of viral replication. This compound has also been shown to have antioxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

2-[4-(2-bromoethoxy)-3-methoxyphenyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one has several advantages for lab experiments, including its high purity and stability, which allow for accurate and reproducible results. However, this compound also has some limitations, including its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 2-[4-(2-bromoethoxy)-3-methoxyphenyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one, including the development of more potent analogs with improved pharmacological properties, the investigation of its potential therapeutic applications in other disease conditions, and the elucidation of its mechanism of action at the molecular level. Additionally, the development of new methods for the synthesis of this compound and related compounds may also be an area of future research.

Synthesis Methods

The synthesis of 2-[4-(2-bromoethoxy)-3-methoxyphenyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one involves the reaction of 2-bromoethanol with 3-methoxy-4-hydroxybenzaldehyde, followed by a cyclization reaction with 2-aminothiophenol. The final product is obtained after a series of purification steps. The purity of the compound can be confirmed using various analytical techniques, such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

2-[4-(2-bromoethoxy)-3-methoxyphenyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one has been studied for its potential therapeutic applications in various disease conditions, including cancer, inflammation, and viral infections. In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In viral infections, this compound has been shown to inhibit the replication of HIV-1 and other viruses by targeting viral integrase.